1-Methylimidazole-4,5-dicarboxylic acid

• IUPAC Name: 1-methylimidazole-4,5-dicarboxylic acid
• InChI: InChI=1S/C6H6N2O4/c1-8-2-7-3(5(9)10)4(8)6(11)12/h2H,1H3,(H,9,10)(H,11,12)
• InChI Key: YARDQACXPOQDMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1C(=O)O)C(=O)O
• Molecular Formula: C6H6N2O4
• DSSTOX Substance ID: DTXSID50173137
• Molecular Weight: 170.12 g/mol
• CAS RN: 19485-38-2

Description

1-Methylimidazole-4,5-dicarboxylic acid (1-MIDC) is an organic compound belonging to the family of imidazole carboxylic acids. It is a colorless solid that is soluble in water and commonly used as a reagent in various scientific research applications. 1-MIDC has been the subject of numerous scientific studies due to its unique properties and potential applications in various fields.

Scientific Research Applications

• Synthesis of Derivatives : 1-Methylimidazole-4,5-dicarboxylic acid has been used to synthesize 1-methylimidazole-4-carboxyanilide and methyl 1-methylimidazole-4-carboxylate, contributing to new syntheses of 1-alkylimidazole-4-carboxylic acid and its derivatives (高橋 et al., 1974).

• Pharmacological Evaluation : this compound hydrazides and a bicyclic compound imidazo[4,5-d]pyridazine were synthesized and evaluated for MAO inhibitory activity, a critical area in pharmacology (Nulu & Nematollahi, 1973).

• Corrosion Inhibition : Studies have shown that derivatives of this compound, such as 1-(p-tolyl)-4-methylimidazole, are efficient inhibitors of copper corrosion, which is significant in materials science and engineering (Gašparac et al., 2000).

• Chemical Synthesis : The compound has been utilized in the catalyzed synthesis of functionalized pyrroles, highlighting its role in facilitating complex chemical reactions (Adib et al., 2011).

• Reverse Osmosis Membrane Development : this compound has been used as an additive in the preparation of aromatic polyamide reverse osmosis membranes, demonstrating its utility in advanced material fabrication (Yingying et al., 2020).

• Nucleoside Phosphoramidite Activation : This compound has been investigated as an activator in oligonucleotide synthesis, contributing to faster and more efficient coupling processes in molecular biology (Vargeese et al., 1998).

• Carcinogenicity Studies : Research on 4-Methylimidazole, a derivative, has provided insights into its potential toxic and carcinogenic effects, which are important in environmental and health sciences (Chan et al., 2007).

• Anticonvulsant Activity : Water-soluble forms of 1-alkyl(aryl)imidazole-4,5-dicarboxylic acids, including 1-propylimidazole-4,5-dicarboxylic acid, have been studied for their anticonvulsant properties, highlighting potential applications in pharmacology (Brusina et al., 2018).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. Precautionary statements include P261 and P305+P351+P338.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives can interact with various biological targets, including enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as hydrogen bonding and π-π stacking . The presence of carboxylic acid groups in the molecule may also facilitate interactions with target proteins.

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes, including the regulation of enzymes and receptors .

Result of Action

Imidazole derivatives have been associated with various biological effects, including anti-inflammatory and anticancer activities .

Action Environment

The action, efficacy, and stability of 1-Methylimidazole-4,5-dicarboxylic acid can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules in the environment .

Q & A

Q1: What makes 1-methylimidazole-4,5-dicarboxylic acid interesting for coordination chemistry?

A1: this compound and its derivatives are polydentate ligands, meaning they can bind to metal ions through multiple atoms. [, , ] This ability allows them to form multinuclear metal complexes with diverse structures and potentially interesting magnetic properties. [] For example, studies have shown the formation of mononuclear, binuclear, and even trinuclear iron(III) complexes using this ligand. []

Q2: How does the structure of this compound influence the magnetic properties of its metal complexes?

A2: The structure of complexes formed with this compound can significantly impact the magnetic interactions between the metal centers. [] Research indicates that variations in the connection pathway (through the imidazole ring or carboxylate groups), metal center separation, and coplanarity with the ligand's pi system influence the strength of antiferromagnetic interactions. [] This structural diversity allows for fine-tuning the magnetic properties of these complexes.

Q3: Can you provide an example of a specific metal complex formed with this compound and its properties?

A3: One example is the binuclear complex [Cd2(H2tmidc)4(H2O)2]·6H2O, where H3tmidc represents 2-(1H-tetrazol-1-methyl)-1H-imidazole-4,5-dicarboxylic acid. [] In this complex, the ligand acts as a bridge between two cadmium(II) ions, forming a dimeric structure stabilized by hydrogen bonds and π-π stacking interactions. [] This complex has shown potential for biological applications, particularly in studying interactions with bovine serum albumin (BSA). []

Q4: Are there any known biological activities associated with this compound derivatives?

A4: While specific biological activities of this compound haven't been extensively detailed in the provided research, its hydrazide derivatives and related imidazo[4,5-d]pyridazine compounds have been synthesized and evaluated for their potential as monoamine oxidase (MAO) inhibitors. [] This suggests potential applications in neuroscience research or as a scaffold for developing new pharmaceutical agents.